Cas no 10294-66-3 (potassium thiosulfate)

• Product Name: potassium thiosulfate
• CAS No: 10294-66-3
• MF: K₂O₃S₂
• MW: 190.324799537659
• MDL: MFCD00036292
• CID: 86375
• PubChem ID: 57647019
• Update Time: 2025-05-28

potassium thiosulfate Chemical and Physical Properties

Names and Identifiers

• potassium thiosulfate
• potassium thiosulphate
• POTASSIUM HYPOSULFITE
• Potassium thiosulfat
• Potassium thiosulfate solution
• PotassiumThiosulfateK2S2O3
• thiosulfuricacid(h2s2o3),dipotassiumsalt
• Thiosulfuricacid,dipotassiumsalt
• Dipotassium thiosulfate
• PotassiuM thiosulfate >=95%
• Potassium thiosulfate solution
• POTASSIUM THIOSULFATE ANHYDROUS
• Thiosulfuric acid (H2S2O3), dipotassium salt
• Q4457892
• DTXSID70893108
• dipotassium;dioxido-oxo-sulfanylidene-lambda6-sulfane
• POTASSIUM THIOSULFATE [MI]
• 10294-66-3
• UK1TD58L5O
• NS00087763
• AKOS015856696
• UNII-UK1TD58L5O
• EC 233-666-8
• potassium sulfothioate
• POTASSIUMTHIOSULFATE
• Thiosulfuric acid (H2S2O3), potassium salt (1:2)
• EINECS 233-666-8
• 1264198-56-2
• J-000849
• DB-266655
• FGRVOLIFQGXPCT-UHFFFAOYSA-L
• DTXCID601323053

• MDL： MFCD00036292
• Inchi： 1S/2K.H2O3S2/c;;1-5(2,3)4/h;;(H2,1,2,3,4)/q2*+1;/p-2
• InChI Key： FGRVOLIFQGXPCT-UHFFFAOYSA-L
• SMILES： [K+].[K+].S(=O)([O-])([O-])=S

Computed Properties

• Exact Mass: 189.85600
• Monoisotopic Mass: 189.856
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 82.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Color/Form: White is easily deliquescent and crystallized.
• Density: 1.484 g/mL at 25 °C
• Stability/Shelf Life: Stable. Incompatible with strong acids, strong oxidizing agents.
• PSA: 103.66000
• LogP: 0.50980
• Merck: 13,7777

potassium thiosulfate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/38